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Compound of Interest

Compound Name: Linagliptin-d4

Cat. No.: B15142624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical and chemical

properties of Linagliptin-d4. The information is curated for researchers, scientists, and

professionals involved in drug development and analysis. This document summarizes key

quantitative data in structured tables, outlines detailed experimental protocols, and includes

mandatory visualizations to illustrate relevant biological pathways and analytical workflows.

Core Physical and Chemical Properties
Linagliptin-d4 is the deuterated analog of Linagliptin, a potent and selective dipeptidyl

peptidase-4 (DPP-4) inhibitor.[1] The incorporation of deuterium isotopes makes it a valuable

internal standard for pharmacokinetic and metabolic studies, enabling precise quantification in

biological matrices through mass spectrometry.[2][3]
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Property Value Reference

IUPAC Name

8-[(3R)-3-amino-2,2,6,6-

tetradeuteriopiperidin-1-yl]-7-

but-2-ynyl-3-methyl-1-[(4-

methylquinazolin-2-

yl)methyl]purine-2,6-dione

[4]

Synonyms BI 1356-d4, ONDERO-d4 [5]

CAS Number 2140263-92-7 [5]

Molecular Formula C₂₅H₂₄D₄N₈O₂ [6]

Appearance Off-white to light yellow solid [7]

Physicochemical Data
Property Value Reference

Molecular Weight 476.57 g/mol [6]

Monoisotopic Mass 476.25862915 Da [4]

Melting Point
202 - 205 °C (for non-

deuterated Linagliptin)
[8]

Solubility DMSO: 25 mg/mL (52.46 mM) [9]

Storage Temperature 2-8°C (Refrigerator) [10]

Experimental Protocols
Linagliptin-d4 is primarily utilized as an internal standard in quantitative analytical methods.

Below are detailed protocols for its analysis using liquid chromatography coupled with mass

spectrometry, a common application.

Ultra-High-Performance Liquid Chromatography-Tandem
Mass Spectrometry (UHPLC-MS/MS) Analysis
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This method is designed for the quantification of Linagliptin in human plasma, using

Linagliptin-d4 as an internal standard.[11]

Sample Preparation (Liquid-Liquid Extraction):

To 300 µL of human plasma, add 50 µL of Linagliptin-d4 internal standard working solution.

Vortex the mixture.

Add 0.4 mL of an extraction buffer (10% v/v ammonia solution in water).

Proceed with liquid-liquid extraction.

Chromatographic Conditions:

Instrument: UHPLC system coupled to a tandem mass spectrometer.

Column: Gemini C18 (100 mm × 4.6 mm, 3 µm).[11]

Mobile Phase: 10 mM ammonium formate and methanol (20:80 v/v).[11]

Flow Rate: 0.5 mL/min.[11]

Elution Mode: Isocratic.[11]

Run Time: 3.5 minutes.[11]

Mass Spectrometry Conditions:

Ionization Mode: Positive Ion Mode.

Monitoring Mode: Multiple Reaction Monitoring (MRM).

Precursor to Product Ion Transitions:

Linagliptin: m/z 473.3 → 420.1

Linagliptin-d4: m/z 477.5 → 424.3[11]
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Ion Source Temperature: 500°C.

Spray Voltage: 5500 V.

Reversed-Phase High-Performance Liquid
Chromatography (RP-HPLC) with UV Detection
This method is suitable for the quantification of Linagliptin in pharmaceutical dosage forms.

While this protocol is for the non-deuterated form, Linagliptin-d4 would exhibit very similar

chromatographic behavior.

Sample Preparation:

Prepare a standard stock solution of Linagliptin in methanol.

Further dilute with the mobile phase to achieve the desired concentrations for the calibration

curve.

Chromatographic Conditions:

Instrument: RP-HPLC system with a UV detector.

Column: Symmetry Chromosil C18 (250 x 4.6mm, 5µm).[12]

Mobile Phase: Acetonitrile: Water: Methanol (25:50:25 v/v/v).[12]

Flow Rate: 1.0 ml/min.[12]

Detection Wavelength: 238 nm.[12]

Injection Volume: 20 µL.[12]

Signaling Pathway and Analytical Workflow
Visualizations
The following diagrams, created using the DOT language, illustrate the mechanism of action of

Linagliptin and a typical analytical workflow where Linagliptin-d4 is used.
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Mechanism of Action

Linagliptin DPP-4 EnzymeInhibits Active Incretin Hormones
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Caption: Mechanism of action of Linagliptin as a DPP-4 inhibitor.
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Quantitative Analysis Workflow
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Caption: Typical analytical workflow using Linagliptin-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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